Cas no 2228553-60-2 (2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine
• CAS No: 2228553-60-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6496290
• PubChem ID: 165852474
• Update Time: 2025-06-28

2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine
• 2228553-60-2
• EN300-1779779
• 2-[1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C13H21N3/c14-9-8-13(6-3-7-13)12-10-4-1-2-5-11(10)15-16-12/h1-9,14H2,(H,15,16)
• InChI Key： QMHWFZZHCHQKRR-UHFFFAOYSA-N
• SMILES： N1=C(C2CCCCC=2N1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2228553-60-2 and Product Name: 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine

The compound identified by the CAS number 2228553-60-2 and the product name 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a tetrahydro-1H-indazol moiety and a cyclobutyl group in its structure suggests unique electronic and steric properties that make it a promising candidate for further investigation.

Recent studies in the realm of heterocyclic chemistry have highlighted the importance of tetrahydro-1H-indazol derivatives in the design of bioactive molecules. These compounds often exhibit remarkable pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The cyclobutyl substituent further enhances the molecular complexity, potentially influencing both the solubility and binding affinity of the compound. This combination of structural features makes 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine a fascinating subject for research.

In the context of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The structural motif of 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine aligns well with current trends in medicinal chemistry, where functionalized heterocycles are being extensively explored. The indazol ring system is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive scaffold for drug design. Additionally, the cyclobutyl group can contribute to steric hindrance, which may be beneficial in optimizing binding interactions.

Current research in this area has demonstrated that modifications to the indazol core can significantly alter the pharmacological profile of derivatives. For instance, studies have shown that substituents at specific positions on the indazol ring can enhance or modulate biological activity. The presence of a cyclobutylethanamino group in 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine adds another layer of complexity, potentially influencing both metabolic stability and pharmacokinetic properties. These factors are critical considerations in the development of new pharmaceutical agents.

The synthesis of complex molecules like 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1-amine requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques are employed to construct the desired framework while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are often utilized to achieve the target structure efficiently. The successful synthesis of this compound underscores the progress being made in synthetic methodologies that enable access to increasingly complex molecular architectures.

Evaluation of the pharmacological potential of 2-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclobutylethan-1amine involves comprehensive in vitro and in vivo studies. These investigations aim to assess its efficacy against various disease targets while evaluating potential side effects. Initial studies have shown promising results in preclinical models, particularly concerning its interaction with enzymes and receptors relevant to therapeutic intervention. Such findings warrant further exploration into its mechanisms of action and potential clinical applications.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-propanone, which serves as a key intermediate in synthesizing complex molecules such as 2-propanone CAS No 67 64 1 . Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at an atomic level. This approach not only saves time but also provides valuable insights into optimizing molecular properties for improved bioactivity. The application of these computational tools is essential for modern drug development pipelines.

Future directions in research involving compounds like 2228553_60_2 CAS Number include exploring novel synthetic routes to improve scalability and cost-effectiveness. Additionally，investigations into derivative structures may reveal enhanced pharmacological properties or reduced toxicity profiles compared to parent compounds. Collaborative efforts between academic institutions，pharmaceutical companies，and biotechnology firms are crucial for advancing this field，ensuring that promising candidates like 2_[(4_5_6_7_tetrahydro_1H_indazol_3_yl)_carbonyl]cyclobutanamine (CAS No 2228553_60_2) reach clinical validation stages efficiently.

In conclusion,CAS No 2228553_60_2 Product Name: 2_[(4_5_6_7_tetrahydroindazol _3_yl)_carbonyl]cyclobutanamine represents an exciting development in pharmaceutical chemistry with significant implications for drug discovery。 Its unique structural features，including a tetrahydroindazol ring system and a cyclobutyl substituent，make it a compelling candidate for further investigation。 With ongoing advancements in synthetic methodologies，computational biology，and preclinical evaluation techniques，this compound holds promise as a valuable tool in developing novel therapeutic agents。 As research progresses，it is anticipated that insights gained from studying such molecules will contribute substantially to addressing unmet medical needs worldwide。